Cas no 1597800-53-7 (2-{(4-bromooxolan-3-yl)oxymethyl}oxane)

• Product Name: 2-{(4-bromooxolan-3-yl)oxymethyl}oxane
• CAS No: 1597800-53-7
• MF: C₁₀H₁₇BrO₃
• MW: 265.144182920456
• CID: 5704738
• PubChem ID: 114772688
• Update Time: 2025-05-30

2-{(4-bromooxolan-3-yl)oxymethyl}oxane Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-bromooxolan-3-yl)oxy]methyl}oxane
• 1597800-53-7
• EN300-1133530
• 2H-Pyran, 2-[[(4-bromotetrahydro-3-furanyl)oxy]methyl]tetrahydro-
• 2-{(4-bromooxolan-3-yl)oxymethyl}oxane

• Inchi： 1S/C10H17BrO3/c11-9-6-12-7-10(9)14-5-8-3-1-2-4-13-8/h8-10H,1-7H2
• InChI Key： WEGWEECDEHZLAA-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCC1CCCCO1

Computed Properties

• Exact Mass: 264.03611g/mol
• Monoisotopic Mass: 264.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 345.0±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-{(4-bromooxolan-3-yl)oxymethyl}oxane

Comprehensive Overview of 2-{(4-bromooxolan-3-yl)oxymethyl}oxane (CAS No. 1597800-53-7): Properties, Applications, and Industry Insights

The compound 2-{(4-bromooxolan-3-yl)oxymethyl}oxane (CAS No. 1597800-53-7) is a specialized heterocyclic derivative with a unique molecular structure, combining oxane and bromooxolan moieties. Its chemical formula and structural complexity make it a subject of interest in pharmaceutical research, material science, and organic synthesis. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, addressing common queries from researchers and industry professionals.

With the growing demand for high-performance intermediates in drug discovery, 2-{(4-bromooxolan-3-yl)oxymethyl}oxane has garnered attention due to its potential as a building block for bioactive molecules. Its brominated and ether-linked features enable selective functionalization, a key requirement in designing targeted therapies. Recent studies highlight its utility in catalysis and polymer modification, aligning with trends in green chemistry and sustainable materials.

The synthesis of CAS 1597800-53-7 typically involves multi-step reactions, including halogenation and etherification, optimized for yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are critical for quality control. Researchers frequently search for "synthetic routes for bromooxolan derivatives" or "oxane-based intermediates in drug design," reflecting the compound's niche yet expanding relevance.

In the context of AI-driven drug discovery, 2-{(4-bromooxolan-3-yl)oxymethyl}oxane exemplifies how computational modeling can predict reactivity and solubility profiles. This synergy between wet-lab and in-silico methods accelerates the development of novel therapeutic agents. Additionally, its stability under ambient conditions makes it a practical candidate for industrial-scale production.

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Future directions for CAS 1597800-53-7 include exploring its role in biodegradable polymers and covalent organic frameworks (COFs). As regulatory frameworks evolve, compliance with REACH and other safety standards will be paramount for global market access. Collaborative efforts between chemists, engineers, and data scientists are expected to unlock further innovations.